molecular formula C15H18ClN3 B6458508 4-chloro-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole CAS No. 2548999-14-8

4-chloro-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole

Cat. No. B6458508
CAS RN: 2548999-14-8
M. Wt: 275.77 g/mol
InChI Key: MBVAARDGZKWZDQ-UHFFFAOYSA-N
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Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions of the reaction .


Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound .


Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes studying the reactivity of the compound and the conditions under which it reacts .


Physical And Chemical Properties Analysis

This involves determining properties like the compound’s melting point, boiling point, solubility in various solvents, and its spectral properties .

Scientific Research Applications

Antimicrobial Properties

The crystal structure of this compound has been investigated, revealing its potential as an antimicrobial agent . Further studies could explore its efficacy against specific pathogens and its mechanism of action.

Antioxidant Activity

Complexes containing this compound have demonstrated antioxidative properties . Investigating its ability to scavenge free radicals and protect cells from oxidative stress could be valuable.

Anticancer Potential

The crystal structure analysis hints at its anticancer properties . Investigating its effects on cancer cell lines, potential targets, and underlying mechanisms could be a promising avenue.

Anti-Inflammatory Potential

Given the benzimidazole moiety, this compound might modulate inflammatory pathways. Investigating its anti-inflammatory effects and potential targets could be worthwhile .

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve studying its interactions with biological macromolecules like proteins or DNA .

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact .

Future Directions

This involves proposing further studies that could be done on the compound. This could include suggesting modifications to its structure to enhance its properties or suggesting new reactions or uses for the compound .

properties

IUPAC Name

4-chloro-1-[[1-[(2-methylphenyl)methyl]azetidin-3-yl]methyl]pyrazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18ClN3/c1-12-4-2-3-5-14(12)10-18-7-13(8-18)9-19-11-15(16)6-17-19/h2-6,11,13H,7-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MBVAARDGZKWZDQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1CN2CC(C2)CN3C=C(C=N3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18ClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.77 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-1-({1-[(2-methylphenyl)methyl]azetidin-3-yl}methyl)-1H-pyrazole

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